Cas no 21973-60-4 (9-(Methylsulfinyl)-N-(sulfooxy)nonanimidothioic acid S-(β-D-glucopyranosyl) ester)

9-(Methylsulfinyl)-N-(sulfooxy)nonanimidothioic acid S-(β-D-glucopyranosyl) ester structure
21973-60-4 structure
Product Name:9-(Methylsulfinyl)-N-(sulfooxy)nonanimidothioic acid S-(β-D-glucopyranosyl) ester
CAS No:21973-60-4
MF:C16H31NO10S3
MW:493.601g/molg/mol
CID:258045
PubChem ID:101613195
Update Time:2024-02-29

9-(Methylsulfinyl)-N-(sulfooxy)nonanimidothioic acid S-(β-D-glucopyranosyl) ester Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranose, 1-thio-,1-[9-(methylsulfinyl)-N-(sulfooxy)nonanimidate]
    • 9-(Methylsulfinyl)-N-(sulfooxy)nonanimidothioic acid S-(β-D-glucopyranosyl) ester
    • 8-Methylsulfinyloctyl glucosinolate
    • Glucohirsutin(6CI)
    • Glucopyranose, 1-thio-, 1-[9-(methylsulfinyl)nonanohydroximate]NO-(hydrogen sulfate), b-D- (8CI)
    • 8-Methylsulfinyl-n-octyl glucosinolate
    • CID 101613195
    • Glucohirsutin
    • β-D-Glucopyranose, 1-thio-, 1-[9-(methylsulfinyl)-N-(sulfooxy)nonanimidate]
    • 9-(Methylsulfinyl)-N-(sulfooxy)nonanimidothioic acid S-(
    • DTXSID301347084
    • [(2S, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1Z)-9-methylsulfinyl-N-sulfooxynonanimidothioate
    • CHEBI:80998
    • [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1Z)-9-methylsulfinyl-N-sulfooxynonanimidothioate
    • A-D-glucopyranosyl) ester
    • 21973-60-4
    • Inchi: 1S/C16H31NO10S3/c1-29(22)9-7-5-3-2-4-6-8-12(17-27-30(23,24)25)28-16-15(21)14(20)13(19)11(10-18)26-16/h11,13-16,18-21H,2-10H2,1H3,(H,23,24,25)/b17-12-/t11-,13-,14+,15-,16+,29?/m1/s1
    • InChI Key: GPMDJOOLATZDQL-OTNWBXTQSA-N
    • SMILES: S(/C(/CCCCCCCCS(C)=O)=N\OS(=O)(=O)O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 493.111
  • Monoisotopic Mass: 493.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 14
  • Complexity: 654
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 236
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.59±0.1 g/cm3(Predicted)
  • pka: -2.88±0.18(Predicted)
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